Cas no 13900-61-3 (3b,17-Dihydroxy-16b-methyl-pregn-5-en-20-one)

• Product Name: 3b,17-Dihydroxy-16b-methyl-pregn-5-en-20-one
• CAS No: 13900-61-3
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 162469
• PubChem ID: 103024
• Update Time: 2025-04-19

3b,17-Dihydroxy-16b-methyl-pregn-5-en-20-one Chemical and Physical Properties

Names and Identifiers

• 3b,17-Dihydroxy-16b-methyl-pregn-5-en-20-one
• 17ALPHA-HYDROXY-16BETA-METHYLPREGNENOLONE
• 3,17-Dihydroxy-16-methyl-(3β,16β)-pregn-5-en-20-one
• Pregn-5-en-20-one,3,17-dihydroxy-16-methyl-, (3b,16b)-
• 16BETA-METHYL-17ALPHA-HYDROXYPREGNENOLONE
• 17A-HYDROXY-16B-METHYLPREGNENOLONE
• 3B,17A-DIHYDROXY-16B-METHYL-5-PREGNEN-20-ONE
• 5-PREGNEN-16BETA-METHYL-3BETA,17ALPHA-DIOL-20-ONE
• 17α-Hydroxy-16β-methylpregnenolone
• 17-alpha-lphahydroxy-16-beta-methylpregnenolone
• 3$,17&17A-HYDROXY-16B-METHYLPREGNENOLONE
• -dihydroxy-16$-methyl-5-pregnen-20-one
• 17alpha-Hydroxy-16beta-methylpregnenolone,98%
• NS00084839
• DTXSID00930277
• 1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-dihydroxy-10,13,16-trimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• 3,17-Dihydroxy-16-methyl-(3b,16b)-pregn-5-en-20-one
• 3,17-Dihydroxy-16-methylpregn-5-en-20-one
• EINECS 237-673-7
• 13900-61-3
• 3-beta,17-alpha-Dihydroxy-16-beta-methylpregn-5-en-20-one
• SCHEMBL6339382

• Inchi： 1S/C22H34O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h5,13,16-19,24-25H,6-12H2,1-4H3/t13-,16-,17+,18-,19-,20-,21-,22-/m0/s1
• InChI Key： MDCCMZGGNCMFPQ-RGEWOSBMSA-N
• SMILES： O[C@]1(C(C)=O)[C@@H](C)C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 346.25100
• Monoisotopic Mass: 346.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Density: 1.13
• Melting Point: 224-230 °C
• Boiling Point: 483.9°Cat760mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.561
• PSA: 57.53000
• LogP: 3.87620
• Solubility: Not available

3b,17-Dihydroxy-16b-methyl-pregn-5-en-20-one Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives